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Introduction
CD79b, also known as Igβ or B29, is a transmembrane protein that forms a heterodimer with

CD79a to create the B-cell receptor (BCR) signaling component.[1][2] This complex is essential

for the development, activation, proliferation, and survival of B-cells.[1][3] Upon antigen binding

to the surface immunoglobulin, the immunoreceptor tyrosine-based activation motifs (ITAMs)

within the cytoplasmic domains of CD79a and CD79b become phosphorylated, initiating a

downstream signaling cascade.[1][4] This cascade involves key kinases such as Syk and BTK,

and activates pathways including the phosphoinositide 3-kinase (PI3K)/AKT, mitogen-activated

protein kinase (MAPK), and nuclear factor-kappa B (NF-κB) pathways.[4][5]

In the context of B-cell malignancies, aberrant BCR signaling, often involving CD79b, can drive

tumor cell proliferation and survival.[1][4] Mutations in the CD79B gene are frequently observed

in certain types of lymphomas, particularly the activated B-cell-like (ABC) subtype of diffuse

large B-cell lymphoma (DLBCL).[4] These mutations can lead to chronic activation of the BCR

pathway, promoting lymphomagenesis.[4] Given its critical role and cell-surface expression on

most B-cell lymphomas, CD79b has emerged as a significant diagnostic marker and a

promising therapeutic target.[6][7] Antibody-drug conjugates (ADCs) targeting CD79b have

shown efficacy in treating B-cell non-Hodgkin lymphomas.[8]
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Immunohistochemistry (IHC) is a valuable technique for assessing CD79b protein expression in

lymphoma tissues, aiding in diagnosis, classification, and potentially predicting response to

targeted therapies.

CD79b Signaling Pathway
The CD79b signaling pathway is integral to B-cell function and its dysregulation is a hallmark of

many B-cell lymphomas. The following diagram illustrates the key components and interactions

within this pathway.
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CD79b Signaling Pathway in B-Cells
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Immunohistochemistry Workflow for CD79b
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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